Cas no 65784-33-0 (Methyl 4-Hydroxy-α-methylbenzeneacetate)

• Product Name: Methyl 4-Hydroxy-α-methylbenzeneacetate
• CAS No: 65784-33-0
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 2147046
• PubChem ID: 12549710
• Update Time: 2024-03-01

Methyl 4-Hydroxy-α-methylbenzeneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-hydroxyphenyl)propanoate
• Methyl (S)-2-(4-Hydroxyphenyl)propanoate
• Benzeneacetic acid, 4-hydroxy-alpha-methyl-, methyl ester
• Methyl (R)-2-(4-Hydroxyphenyl)propanoate
• methyl p-hydroxyphenylpropionate
• methyl 4-hydroxyphenylpropanoate
• QOHGMEYPUKSMST-UHFFFAOYSA-N
• methyl-2-(4-hydroxyphenyl)propanoate
• Methyl 2-(4-hydroxyphenyl)propionate
• Methyl 2-(4'-hydroxyphenyl)propanoate
• SY233039
• SY232324
• p-hydroxyphenylpropionic
• Methyl 4-Hydroxy-α-methylbenzeneacetate

• Inchi： 1S/C10H12O3/c1-7(10(12)13-2)8-3-5-9(11)6-4-8/h3-7,11H,1-2H3
• InChI Key： QOHGMEYPUKSMST-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids